Cas no 1393575-12-6 (5-(Aminomethyl)-3-chloropyridin-2-OL)

• Product Name: 5-(Aminomethyl)-3-chloropyridin-2-OL
• CAS No: 1393575-12-6
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD22547553
• CID: 2621006
• Update Time: 2025-10-29

5-(Aminomethyl)-3-chloropyridin-2-OL Chemical and Physical Properties

Names and Identifiers

• 5-(AMINOMETHYL)-3-CHLOROPYRIDIN-2-OL
• AB84069
• 5-(Aminomethyl)-3-chloropyridin-2-OL

• MDL： MFCD22547553
• Inchi： 1S/C6H7ClN2O/c7-5-1-4(2-8)3-9-6(5)10/h1,3H,2,8H2,(H,9,10)
• InChI Key： TUSBQROWQLSLFD-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C=1)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 55.1

Additional information on 5-(Aminomethyl)-3-chloropyridin-2-OL

Introduction to 5-(Aminomethyl)-3-chloropyridin-2-OL (CAS No. 1393575-12-6)

5-(Aminomethyl)-3-chloropyridin-2-OL, identified by its Chemical Abstracts Service number CAS No. 1393575-12-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyridine core, which is a cornerstone in the synthesis of numerous bioactive agents. The presence of both an amino and a hydroxyl substituent, along with a chlorine atom, endows this compound with unique reactivity and potential applications in drug discovery and development.

The structural motif of 5-(Aminomethyl)-3-chloropyridin-2-OL positions it as a versatile intermediate in organic synthesis. The pyridine ring itself is well-documented for its role in medicinal chemistry, serving as a scaffold in many approved drugs due to its ability to interact favorably with biological targets. The amino group (-NH₂) and hydroxyl group (-OH) provide opportunities for further functionalization, enabling the construction of more complex molecules through various chemical transformations such as condensation, alkylation, or acylation.

In recent years, there has been growing interest in pyridine derivatives for their pharmacological properties. For instance, studies have highlighted the potential of pyridine-based compounds in modulating enzyme activity and receptor binding. The chlorine substituent at the 3-position adds another layer of reactivity, allowing for electrophilic aromatic substitution reactions or metal coordination, which can be exploited in medicinal chemistry applications.

One of the most compelling aspects of 5-(Aminomethyl)-3-chloropyridin-2-OL is its utility as a building block in the synthesis of more intricate pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For example, derivatives of this molecule have been explored for their antimicrobial and anti-inflammatory properties. The ability to introduce additional functional groups allows chemists to fine-tune the physicochemical properties of the final drug candidates, optimizing factors such as solubility, bioavailability, and metabolic stability.

The importance of 5-(Aminomethyl)-3-chloropyridin-2-OL is further underscored by its presence in several research pipelines aimed at addressing unmet medical needs. The compound's structural features make it an attractive candidate for further derivatization, enabling the creation of molecules with enhanced efficacy and reduced side effects. As computational methods and high-throughput screening continue to advance, the role of such key intermediates like 5-(Aminomethyl)-3-chloropyridin-2-OL is expected to grow even more prominent.

Recent studies have also demonstrated the compound's potential in developing treatments for neurological disorders. Pyridine derivatives are known to interact with central nervous system receptors, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in 5-(Aminomethyl)-3-chloropyridin-2-OL allows for precise modifications that can enhance binding affinity and selectivity towards specific neural targets.

The synthesis of 5-(Aminomethyl)-3-chloropyridin-2-OL itself is an area of active investigation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and automated synthesis platforms have made it possible to produce high-purity batches suitable for pharmaceutical applications. These improvements are crucial for ensuring that researchers have access to reliable starting materials when developing new drug candidates.

In conclusion,5-(Aminomethyl)-3-chloropyridin-2-OL (CAS No. 1393575-12-6) represents a valuable asset in modern drug discovery efforts. Its structural versatility and well-documented reactivity make it an indispensable intermediate for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is poised to expand further.